Cas no 1014-23-9 (5-(4-Nitrophenyl)oxazole)

5-(4-Nitrophenyl)oxazole Properties

Names and Identifiers

• 5-(4-Nitrophenyl)oxazole
• 5-(4-nitrophenyl)-1,3-oxazole
• 5-(4-Nitro-phenyl)-oxazole
• Oxazole,5-(4-nitrophenyl)-
• Oxazole, 5-(4-nitrophenyl)-
• 5-(4-nitrophenyl)-oxazole
• JJFHVOMPLSSUEC-UHFFFAOYSA-N
• 5-(p-nitrophenyl)-oxazole
• Oprea1_804303
• 1-Nitro-4-(oxazol-5-yl)benzene
• STK736500
• 6268AJ
• SBB091073
• ZB004971
• SY003402
• ST4129362
• 5-(p-Nitrophenyl)oxazole
• DTXSID30371811
• CS-0034957
• 1014-23-9
• FT-0732807
• AC-27282
• BAA01423
• SCHEMBL1360183
• AKOS003240019
• A897164
• MFCD00085148
• CHEMBL4647598
• 10W-0897
• DB-012253
• oxazole, 5-p-nitrophenyl-
• 5-(4-NITROPHENYL)OXAZOLE
• 5-(4-NITROPHENYL)-1,3-OXAZOLE
• +Expand

• MDL： MFCD00085148
• InChIKey： JJFHVOMPLSSUEC-UHFFFAOYSA-N
• Inchi： 1S/C9H6N2O3/c12-11(13)8-3-1-7(2-4-8)9-5-10-6-14-9/h1-6H
• SMILES： O1C([H])=NC([H])=C1C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 190.03784206g/mol
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.8

Experimental Properties

• LogP: 2.77300
• PSA: 71.85000
• Boiling Point: 352.6℃ at 760 mmHg
• Flash Point: 167℃

5-(4-Nitrophenyl)oxazole Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

5-(4-Nitrophenyl)oxazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds